Cas no 16416-34-5 (Hexatriacontane-d)

Hexatriacontane-d structure
Product name:Hexatriacontane-d
Hexatriacontane-d Properties
Names and Identifiers
-
- Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,22,22,23,23,24,24,25,25,26,26,27,27,28,28,29,29,30,30,31,31,32,32,33,33,34,34,35,35,36,36,36-d74
- Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,1...
- Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21
- Hexatriacontane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,22,22,23,23,24,24,25,25,26,26,27,27,28,28,29,29,30,30,31,31,32,32,33,33,34
- n-Hexatriacontane-d74
- (2H74)hexatriacontane
- n-Hexatriacontane-d741000µg
- HEXATRIACONTANE-D74
- HEXATRIACONTANE-D74, 98 ATOM % D
- Hexatriacontane-d
- J-010120
- D99311
- CS-0226360
- 16416-34-5
- 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20,21,21,22,22,23,23,24,24,25,25,26,26,27,27,28,28,29,29,30,30,31,31,32,32,33,33,34,34,35,35,36,36,36-tetraheptacontadeuteriohexatriacontane
- DTXSID00583747
- Hexatriacontane-d74, 98 atom % D, 99% (CP)
- HY-W131353S
- (~2~H_74_)Hexatriacontane
- MS-30428
-
- Inchi: InChI=1S/C36H74/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2,36D2
- InChIKey: YDLYQMBWCWFRAI-BIEDWJNBSA-N
- SMILES: [2H]C(C(C(C(C(C(C(C(C(C(C(C(C(C(C([2H])(C([2H])(C([2H])(C([2H])(C([2H])(C(C([2H])(C([2H])(C([2H])(C(C([2H])([2H])[2H])([2H])[2H])[2H])[2H])[2H])([2H])[2H])[2H])[2H])[2H])[2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])[2H])([2H])C([2H])(C([2H])(C([2H])(C([2H])(C([2H])(C(C([2H])(C([2H])(C([2H])(C(C([2H])([2H])[2H])([2H])[2H])[2H])[2H])[2H])([2H])[2H])[2H])[2H])[2H])[2H])[2H]
Computed Properties
- 精确分子量: 655.507379999998
- 同位素质量: 581.04353156g/mol
- Isotope Atom Count: 74
- 氢键供体数量: 0
- 氢键受体数量: 0
- 重原子数量: 36
- 可旋转化学键数量: 33
- 复杂度: 312
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 互变异构体数量: nothing
- Surface Charge: 0
- XLogP3: nothing
- 拓扑分子极性表面积: 0Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.933
- Melting Point: 73-75 °C(lit.)
- Boiling Point: 265 °C(lit.)
- 闪点: 366.4°C
- Refractive Index: 1.454
- PSA: 0
- Solubility: Not determined
Hexatriacontane-d Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | N211026-10mg |
n-Hexatriacontane-d74 |
16416-34-5 | 10mg |
$ 63.00 | 2023-09-06 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 452424-250MG |
Hexatriacontane-d |
16416-34-5 | 98 atom % D, 99% (CP) | 250MG |
3261.52 | 2021-05-19 | |
A2B Chem LLC | AF00389-1g |
N-HEXATRIACONTANE-D74 |
16416-34-5 | 98% | 1g |
$627.00 | 2024-04-20 | |
A2B Chem LLC | AF00389-100mg |
N-HEXATRIACONTANE-D74 |
16416-34-5 | 99% | 100mg |
$365.00 | 2024-04-20 | |
A2B Chem LLC | AF00389-50mg |
N-HEXATRIACONTANE-D74 |
16416-34-5 | 99% | 50mg |
$245.00 | 2024-04-20 | |
1PlusChem | 1P00AQPX-25mg |
N-HEXATRIACONTANE-D74 |
16416-34-5 | 99% | 25mg |
$180.00 | 2024-06-19 | |
1PlusChem | 1P00AQPX-50mg |
N-HEXATRIACONTANE-D74 |
16416-34-5 | 99% | 50mg |
$269.00 | 2024-06-19 | |
1PlusChem | 1P00AQPX-100mg |
N-HEXATRIACONTANE-D74 |
16416-34-5 | 99% | 100mg |
$402.00 | 2024-06-19 | |
Key Organics Ltd | MS-30428-50mg |
Hexatriacontane-d74 |
16416-34-5 | >97% | 50mg |
£365.97 | 2025-02-09 | |
MedChemExpress | HY-W131353S-25mg |
Hexatriacontane-d |
16416-34-5 | ≥99.0% | 25mg |
¥1300 | 2024-05-24 |
Hexatriacontane-d Literature
-
Tsuyoshi Yamada,Yoshinari Sawama,Kyoshiro Shibata,Kosuke Morita,Yasunari Monguchi,Hironao Sajiki RSC Adv. 2015 5 13727
-
Aditya Sinha,Ingrid George,Amara Holder,William Preston,Michael Hays,Andrew P. Grieshop Environ. Sci.: Atmos. 2023 3 11
Recommended suppliers
Amadis Chemical Company Limited
(CAS:16416-34-5)Hexatriacontane-d

Purity:99%/99%/99%
Quantity:25mg/50mg/100mg
Price ($):163.0/263.0/414.0